Cas no 101325-14-8 ((1S)-1-(4-Tert-butylphenyl)ethan-1-ol)
(1S)-1-(4-Tert-butylphenyl)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- (1S)-1-(4-tert-butylphenyl)ethan-1-ol
- (1S)-1-(4-TERT-BUTYLPHENYL)ETHANOL
- (S)-1-(4-tert-Butylphenyl)ethanol
- Z360055548
- (1S)-1-(4-Tert-butylphenyl)ethan-1-ol
-
- Inchi: 1S/C12H18O/c1-9(13)10-5-7-11(8-6-10)12(2,3)4/h5-9,13H,1-4H3/t9-/m0/s1
- InChI Key: KEJQAXFZHFUFBI-VIFPVBQESA-N
- SMILES: O[C@@H](C)C1C=CC(=CC=1)C(C)(C)C
Computed Properties
- Exact Mass: 178.135765193g/mol
- Monoisotopic Mass: 178.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 20.2
(1S)-1-(4-Tert-butylphenyl)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | S960183-10mg |
(1S)-1-(4-tert-Butylphenyl)ethan-1-ol |
101325-14-8 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | S960183-50mg |
(1S)-1-(4-tert-Butylphenyl)ethan-1-ol |
101325-14-8 | 50mg |
$ 185.00 | 2022-06-03 | ||
| TRC | S960183-100mg |
(1S)-1-(4-tert-Butylphenyl)ethan-1-ol |
101325-14-8 | 100mg |
$ 295.00 | 2022-06-03 | ||
| Enamine | EN300-54402-0.05g |
(1S)-1-(4-tert-butylphenyl)ethan-1-ol |
101325-14-8 | 95% | 0.05g |
$173.0 | 2023-02-10 | |
| Enamine | EN300-54402-0.1g |
(1S)-1-(4-tert-butylphenyl)ethan-1-ol |
101325-14-8 | 95% | 0.1g |
$257.0 | 2023-02-10 | |
| Enamine | EN300-54402-0.25g |
(1S)-1-(4-tert-butylphenyl)ethan-1-ol |
101325-14-8 | 95% | 0.25g |
$367.0 | 2023-02-10 | |
| Enamine | EN300-54402-0.5g |
(1S)-1-(4-tert-butylphenyl)ethan-1-ol |
101325-14-8 | 95% | 0.5g |
$579.0 | 2023-02-10 | |
| Enamine | EN300-54402-1.0g |
(1S)-1-(4-tert-butylphenyl)ethan-1-ol |
101325-14-8 | 95% | 1.0g |
$743.0 | 2023-02-10 | |
| Enamine | EN300-54402-2.5g |
(1S)-1-(4-tert-butylphenyl)ethan-1-ol |
101325-14-8 | 95% | 2.5g |
$1454.0 | 2023-02-10 | |
| Enamine | EN300-54402-5.0g |
(1S)-1-(4-tert-butylphenyl)ethan-1-ol |
101325-14-8 | 95% | 5.0g |
$2152.0 | 2023-02-10 |
(1S)-1-(4-Tert-butylphenyl)ethan-1-ol Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on (1S)-1-(4-Tert-butylphenyl)ethan-1-ol
Recent Advances in the Study of (1S)-1-(4-Tert-butylphenyl)ethan-1-ol and Its Related Compound 101325-14-8
In recent years, the compound (1S)-1-(4-Tert-butylphenyl)ethan-1-ol and its related molecule, 101325-14-8, have garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug development, particularly in the synthesis of chiral intermediates and as building blocks for more complex pharmaceutical agents. This research brief aims to provide an overview of the latest findings and advancements related to these compounds, focusing on their synthesis, biological activity, and potential therapeutic applications.
The compound (1S)-1-(4-Tert-butylphenyl)ethan-1-ol is a chiral alcohol that has been studied extensively for its role in asymmetric synthesis. Recent studies have highlighted its utility in the production of enantiomerically pure compounds, which are crucial for the development of drugs with high specificity and reduced side effects. Researchers have developed novel catalytic methods to synthesize this compound with high enantiomeric excess (ee), leveraging advanced techniques such as enzymatic resolution and transition metal catalysis. These methods not only improve the efficiency of synthesis but also align with the growing demand for sustainable and environmentally friendly chemical processes.
On the other hand, 101325-14-8, a structurally related compound, has been investigated for its potential biological activities. Preliminary studies suggest that this molecule may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways, making it a candidate for the development of anti-inflammatory drugs. Recent in vitro and in vivo experiments have demonstrated its ability to modulate key signaling molecules, such as NF-κB and COX-2, which are critical mediators of inflammation. These findings open new avenues for the therapeutic application of 101325-14-8 in conditions such as rheumatoid arthritis and other chronic inflammatory diseases.
Further research has explored the pharmacokinetic and pharmacodynamic properties of both compounds. For instance, studies on (1S)-1-(4-Tert-butylphenyl)ethan-1-ol have revealed favorable absorption and distribution profiles, suggesting its potential as a drug precursor. Meanwhile, investigations into 101325-14-8 have focused on optimizing its bioavailability and minimizing potential toxicity. Advanced computational modeling and structure-activity relationship (SAR) studies have been employed to design derivatives with enhanced efficacy and safety profiles.
In conclusion, the ongoing research on (1S)-1-(4-Tert-butylphenyl)ethan-1-ol and 101325-14-8 underscores their significance in the pharmaceutical and chemical biology fields. The development of innovative synthetic routes and the elucidation of their biological mechanisms provide a solid foundation for future drug discovery efforts. As these studies progress, it is anticipated that these compounds will play a pivotal role in the creation of next-generation therapeutics with improved efficacy and reduced adverse effects. Continued interdisciplinary collaboration will be essential to fully realize their potential and translate these findings into clinical applications.
101325-14-8 ((1S)-1-(4-Tert-butylphenyl)ethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)